methyl 4-{[(2E,5E)-5-(2,3-dimethoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate

• Molecular Formula: C21H20N2O5S
• Molecular Weight: 412.5 g/mol
• IUPAC Name: methyl 4-[[(5E)-5-[(2,3-dimethoxyphenyl)methylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino]benzoate
• InChI: InChI=1S/C21H20N2O5S/c1-23-19(24)17(12-14-6-5-7-16(26-2)18(14)27-3)29-21(23)22-15-10-8-13(9-11-15)20(25)28-4/h5-12H,1-4H3/b17-12+,22-21?
• InChI Key: DHNRIZATWQTCPH-YOTBKHOGSA-N
• Isomeric SMILES: CN1C(=O)/C(=C\C2=C(C(=CC=C2)OC)OC)/SC1=NC3=CC=C(C=C3)C(=O)OC
• SMILES: CN1C(=O)C(=CC2=C(C(=CC=C2)OC)OC)SC1=NC3=CC=C(C=C3)C(=O)OC

Description

Methyl 4-{[(2E,5E)-5-(2,3-dimethoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate is a chemical compound that has been found to have potential applications in scientific research. This compound has been synthesized using a variety of methods, and its mechanism of action and biochemical and physiological effects have been studied extensively. In

Scientific Research Applications

Methyl 4-{[(2E,5E)-5-(2,3-dimethoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate has several potential applications in scientific research. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has anticancer properties and can inhibit the growth of various cancer cells. Additionally, Methyl 4-{[(2E,5E)-5-(2,3-dimethoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate has been found to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.

Mechanism of Action

The mechanism of action of Methyl 4-{[(2E,5E)-5-(2,3-dimethoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate is not fully understood. However, studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells. Additionally, Methyl 4-{[(2E,5E)-5-(2,3-dimethoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate has been found to inhibit the activity of various enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Methyl 4-{[(2E,5E)-5-(2,3-dimethoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate has been found to have several biochemical and physiological effects. Studies have shown that this compound can inhibit the activity of various enzymes that are involved in the growth and proliferation of cancer cells. Additionally, Methyl 4-{[(2E,5E)-5-(2,3-dimethoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate has been found to have anti-inflammatory and antioxidant properties, which may make it a potential candidate for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

Methyl 4-{[(2E,5E)-5-(2,3-dimethoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate has several advantages for lab experiments. This compound is relatively easy to synthesize and has been found to have potent anticancer properties. Additionally, Methyl 4-{[(2E,5E)-5-(2,3-dimethoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate has been found to have low toxicity, making it a potentially safe candidate for further research.
However, there are also limitations to using Methyl 4-{[(2E,5E)-5-(2,3-dimethoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate in lab experiments. One limitation is that the mechanism of action of this compound is not fully understood, which may make it difficult to design experiments to further elucidate its effects. Additionally, more research is needed to determine the optimal dosage and administration of Methyl 4-{[(2E,5E)-5-(2,3-dimethoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate for various applications.

Future Directions

There are several future directions for research on Methyl 4-{[(2E,5E)-5-(2,3-dimethoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate. One direction is to further elucidate the mechanism of action of this compound. This may involve studying its effects on specific enzymes and pathways involved in cancer growth and proliferation.
Another direction is to investigate the potential of Methyl 4-{[(2E,5E)-5-(2,3-dimethoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate as a treatment for various inflammatory diseases. This may involve studying its effects on specific inflammatory pathways and cell types.
Finally, more research is needed to determine the optimal dosage and administration of Methyl 4-{[(2E,5E)-5-(2,3-dimethoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate for various applications. This may involve studying its pharmacokinetics and pharmacodynamics in animal models and human subjects.

Synthesis Methods

Several methods have been used to synthesize Methyl 4-{[(2E,5E)-5-(2,3-dimethoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate. One of the most common methods is the reaction of 4-aminobenzoic acid with thiosemicarbazide in the presence of acetic anhydride and sodium acetate. This reaction leads to the formation of 4-{[(2E,5E)-5-(2,3-dimethoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid, which is then esterified with methanol to yield Methyl 4-{[(2E,5E)-5-(2,3-dimethoxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate.